Cas no 2227854-82-0 ((2S)-4-{imidazo1,2-apyridin-3-yl}butan-2-ol)

• Product Name: (2S)-4-{imidazo1,2-apyridin-3-yl}butan-2-ol
• CAS No: 2227854-82-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6482593
• PubChem ID: 165658325
• Update Time: 2025-10-25

(2S)-4-{imidazo1,2-apyridin-3-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{imidazo1,2-apyridin-3-yl}butan-2-ol
• (2S)-4-{imidazo[1,2-a]pyridin-3-yl}butan-2-ol
• 2227854-82-0
• EN300-1770708

• Inchi： 1S/C11H14N2O/c1-9(14)5-6-10-8-12-11-4-2-3-7-13(10)11/h2-4,7-9,14H,5-6H2,1H3/t9-/m0/s1
• InChI Key： XIPARCALSMFOLK-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.5Ų

Additional information on (2S)-4-{imidazo1,2-apyridin-3-yl}butan-2-ol

Professional Introduction to (2S)-4-{imidazo[1,2-apyridin-3-yl}butan-2-ol (CAS No. 2227854-82-0)

Compound (2S)-4-{imidazo[1,2-apyridin-3-yl}butan-2-ol, identified by its CAS number 2227854-82-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a novel class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule integrates an imidazo[1,2-a]pyridine core with a butan-2-ol side chain, which is strategically positioned to enhance its biological activity and pharmacokinetic properties.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. This particular scaffold has been extensively studied for its role in modulating enzyme activity and receptor binding. The presence of the butan-2-ol moiety in the molecule introduces a hydroxyl group that can participate in hydrogen bonding interactions, thereby influencing the compound's solubility and binding affinity. Such structural features make (2S)-4-{imidazo[1,2-apyridin-3-yl}butan-2-ol a promising candidate for further development as an active pharmaceutical ingredient (API).

Recent research has highlighted the importance of imidazo[1,2-a]pyridine derivatives in the development of drugs targeting inflammatory and infectious diseases. Studies have demonstrated that these compounds can exhibit potent inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory pathways. The chiral center at the (2S) position of the butan-2-ol side chain further enhances the compound's specificity, as enantiomeric differences can significantly impact biological activity and pharmacological profiles.

In vitro studies have shown that (2S)-4-{imidazo[1,2-apyridin-3-yl}butan-2-ol exhibits notable activity against several disease-related targets. For instance, it has been observed to inhibit the JAK3 enzyme with high selectivity, making it a potential therapeutic agent for autoimmune disorders. Additionally, preliminary data suggest that this compound may possess antimicrobial properties, which could be particularly relevant in the context of rising antibiotic resistance. The ability of the imidazo[1,2-a]pyridine core to modulate protein-protein interactions has also been explored, with findings indicating its potential utility in oncology and neurodegenerative diseases.

The synthesis of (2S)-4-{imidazo[1,2-a]pyridin-3-yl}butan-2-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantioselectivity. The introduction of the (S) configuration at the 2-position of the butan-2-ol moiety is particularly challenging and necessitates the use of advanced chiral catalytic methods or stereocontrol strategies. Advances in asymmetric synthesis have made it possible to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where small differences in stereochemistry can lead to significant variations in biological activity.

From a pharmacokinetic perspective, the presence of both polar and non-polar regions in (2S)-4-{imidazo[1,2-a]pyridin}butan - 3 - ol suggests that it may exhibit favorable oral bioavailability. Computational modeling studies have been employed to predict drug-like properties such as solubility, permeability, and metabolic stability. These simulations have provided valuable insights into optimizing the molecular structure for improved pharmacokinetic profiles. Additionally, ligand-based virtual screening techniques have been utilized to identify potential binding modes of this compound with target proteins, further aiding in its rational design.

The potential therapeutic applications of (2S)-4-{imidazo[1, 23 -a]pyridin - 3 - yl }butan - 24 - ol are broad and span multiple disease areas. In addition to its anti-inflammatory and antimicrobial properties , preliminary investigations have explored its role in modulating central nervous system (CNS) disorders . The ability of imidazo[1 , 25 -a ] pyridine derivatives to cross the blood-brain barrier has been particularly noted , making them attractive candidates for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease . Furthermore , studies have suggested that this compound may exhibit neuroprotective effects , which could be beneficial in mitigating neuronal damage caused by oxidative stress and inflammation.

Future directions in the research of ( 26 ) -4 - { imidazo [ 27 ,28 -a ] pyridin - 29 - yl } butan - 30 - ol include exploring its mechanism of action in greater detail . Elucidating how this compound interacts with biological targets at the molecular level will provide critical insights into optimizing its therapeutic potential . Additionally , preclinical studies are needed to evaluate its safety profile and efficacy in animal models . These experiments will help determine whether this compound is suitable for advancing into clinical trials for human use . Collaborative efforts between synthetic chemists , biochemists , and pharmacologists will be essential in translating laboratory findings into viable therapeutic strategies.

The development of novel pharmaceutical compounds like (27) -4-{imidazo [28 ,29-a ] pyridin -30-y l } butan -31 ol underscores the importance of interdisciplinary research in modern drug discovery . By leveraging advances in synthetic chemistry , computational biology , and medicinal chemistry , researchers can identify and optimize molecules with high therapeutic potential . The unique structural features of this compound highlight how strategic modifications can lead to enhanced biological activity and improved patient outcomes . As our understanding of disease mechanisms continues to evolve , compounds such as these will play an increasingly vital role in addressing unmet medical needs across various therapeutic areas.